Cas no 858763-23-2 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one
• CAS No: 858763-23-2
• MF: C₂₅H₁₈O₆
• MW: 414.406827449799
• CID: 5420701
• PubChem ID: 1802560
• Update Time: 2025-11-06

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one

• Inchi： 1S/C25H18O6/c26-21(16-4-2-1-3-5-16)15-30-18-7-8-19-23(13-18)31-14-20(25(19)27)17-6-9-22-24(12-17)29-11-10-28-22/h1-9,12-14H,10-11,15H2
• InChI Key： QIGQGJVZFZXLGS-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCC(=O)C3=CC=CC=C3)=CC=C2C(=O)C=1C1=CC=C2OCCOC2=C1

Computed Properties

• Exact Mass: 414.11033829g/mol
• Monoisotopic Mass: 414.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one

Introduction to 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one (CAS No. 858763-23-2) and Its Emerging Applications in Chemical Biology

The compound 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one, identified by its CAS number 858763-23-2, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, featuring a chromenone core conjugated with a dihydrobenzodioxin moiety and a phenacyloxy substituent, has garnered attention in recent years due to its unique structural features and promising biological activities. The combination of these structural elements not only contributes to its distinct chemical properties but also opens up avenues for exploring novel therapeutic applications.

At the heart of this compound's appeal lies its chromenone scaffold, a class of molecules known for their broad spectrum of biological activities. Chromenones have been extensively studied for their potential in anti-inflammatory, antimicrobial, and anticancer applications. The presence of the dihydro-1,4-benzodioxin (also known as dihydrostilbene oxide) group in this compound introduces additional pharmacophoric features that can modulate receptor interactions and enhance bioavailability. This structural motif is particularly interesting because it has been implicated in various pharmacological effects, including vasodilation and neuroprotection.

The phenacyloxy substituent at the 7-position of the chromenone ring further enriches the compound's pharmacological profile. Phenacyl derivatives are well-documented for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory effects that can be therapeutically beneficial. In the context of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one, this group likely contributes to the molecule's binding affinity and selectivity, making it a candidate for targeted drug development.

Recent advancements in chemical biology have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The unique architecture of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one provides a rich foundation for SAR studies aimed at fine-tuning its biological activity. For instance, modifications to the dihydrobenzodioxin ring or the phenacyloxy group could potentially alter its interaction with specific biological pathways, leading to enhanced efficacy or reduced side effects.

One particularly intriguing aspect of this compound is its potential role in modulating oxidative stress-related pathways. Oxidative stress is a key factor in numerous pathological conditions, including neurodegenerative diseases and inflammation-driven disorders. The chromenone core is known to possess antioxidant properties, while the dihydrobenzodioxin moiety may further enhance this effect through its ability to scavenge free radicals. Additionally, the phenacyloxy group could contribute to redox regulation by interacting with enzymes such as cytochrome P450 monooxygenases.

Emerging research also suggests that 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one may exhibit anti-proliferative effects relevant to cancer therapy. Studies have shown that chromenone derivatives can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function or inhibiting key signaling pathways. The presence of both the dihydrobenzodioxin and phenacyloxy groups could synergistically enhance these effects by creating multiple points of interaction with cancer cell machinery.

In vitro and in vivo studies have begun to explore the pharmacokinetic properties of this compound. The chromenone scaffold is generally well-tolerated and exhibits reasonable solubility in biological fluids, which is crucial for drug delivery. The dihydrobenzodioxin group may contribute to metabolic stability by resisting degradation from cytochrome P450 enzymes, while the phenacyloxy substituent could influence absorption and distribution through interactions with plasma proteins.

The synthetic route to 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one is another area of interest for researchers. The synthesis typically involves multi-step reactions that include cyclization of appropriately substituted precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Future directions for research on this compound include exploring its potential as an intermediate in drug discovery programs targeting neurological disorders. The combination of antioxidant and anti-proliferative properties makes it a promising candidate for conditions such as Alzheimer's disease or glioblastoma. Additionally, investigating its interactions with specific protein targets could provide insights into new therapeutic strategies.

The growing body of evidence supporting the biological activity of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-phenacyloxychromen-4-one underscores its significance as a chemical biology tool. By leveraging its unique structural features and exploring novel applications